Cas no 23831-22-3 (1-Propanethiol,2-[(3-aminopropyl)amino]-, hydrochloride (1:2))

• Product Name: 1-Propanethiol,2-[(3-aminopropyl)amino]-, hydrochloride (1:2)
• CAS No: 23831-22-3
• MF: C₆H₁₈Cl₂N₂S
• MW: 221.191518306732
• CID: 278154
• PubChem ID: 90982
• Update Time: 2025-04-19

1-Propanethiol,2-[(3-aminopropyl)amino]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Propanethiol,2-[(3-aminopropyl)amino]-, hydrochloride (1:2)
• 1-Propanethiol, 2-[(3-aminopropyl)amino]-, dihydrochloride
• 2-[(3-Aminopropyl)amino]propane-1-thiol dihydrochloride
• 23831-22-3
• Propanethiol, 2-((3-aminopropyl)amino)-, dihydrochloride
• DTXSID80946639
• 2-((3-Aminopropyl)amino)propanethiol dihydrochloride
• 2-[(3-Aminopropyl)amino]propane-1-thiol--hydrogen chloride (1/2)

• Inchi： 1S/C6H16N2S.2ClH/c1-6(5-9)8-4-2-3-7;;/h6,8-9H,2-5,7H2,1H3;2*1H
• InChI Key： CPLQLYDHVGNBIJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.SCC(C)NCCCN

Computed Properties

• Exact Mass: 220.05704
• Monoisotopic Mass: 220.056775
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 59
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39

Experimental Properties

• Boiling Point: 230.3°Cat760mmHg
• Flash Point: 93.1°C
• PSA: 38.05